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Introduction

CAP-1002 (deramiocel) is an allogeneic cell therapy product composed of cardiosphere-
derived cells (CDCs).[1] It is currently under investigation for the treatment of Duchenne
muscular dystrophy (DMD). The therapeutic potential of CAP-1002 is believed to stem from its
immunomodulatory, anti-fibrotic, and pro-regenerative properties.[2][3] These effects are
primarily mediated by the secretion of extracellular vesicles, including exosomes, which
modulate host immune responses, particularly macrophage polarization.[2]

Given the nature of this living cell therapy, stringent quality control (QC) is paramount to ensure
product consistency, safety, and efficacy. These application notes provide a comprehensive
overview of the key quality control parameters and detailed protocols for the manufacturing of
CAP-1002.

I. Summary of Quality Control Parameters

The quality of each CAP-1002 lot must be ensured by a series of release tests that assess its
identity, purity, potency, and safety. The following table summarizes the critical quality attributes
(CQAs) and the corresponding assays.
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Parameter CQA Assay Specification
) ) - Positive for: CD105,
Confirmation of
) ) ) Flow Cytometry for CD90, CD29-
Identity Cardiosphere-Derived )
Cell Surface Markers Negative for: CD45,
Cells (CDCs)
CD34, CD31
Absence of > 95% of cells express
Purity contaminating cell Flow Cytometry the specified identity
populations markers
Trypan Blue Exclusion
Viability or Automated Cell > 85% viable cells
Counter
Demonstration of a
statistically significant
shift from M1 to M2
Immunomodulatory Macrophage Co- macrophage
Potency o
Activity culture Assay phenotype (e.g.,
increased IL-10 and
decreased TNF-a
secretion)
. USP <71> Sterility ) )
Safety Sterility No microbial growth
Tests
PCR-based or culture-  Negative for
Mycoplasma
based assay mycoplasma
] Limulus Amebocyte < 5 EU/kg of body
Endotoxin

Lysate (LAL) Test

weight per dose

ll. Experimental Protocols
A. Identity and Purity Testing: Flow Cytometry

Objective: To confirm the identity of CAP-1002 as cardiosphere-derived cells and assess the

purity of the cell population using flow cytometry to detect specific cell surface markers.
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Materials:

CAP-1002 cell suspension

Phosphate-buffered saline (PBS)

Fetal Bovine Serum (FBS)

Fluorescently conjugated monoclonal antibodies:
o Anti-human CD105 (e.g., PE-conjugated)

o Anti-human CD90 (e.g., FITC-conjugated)

o Anti-human CD29 (e.g., APC-conjugated)

o Anti-human CD45 (e.g., PerCP-conjugated)

o Anti-human CD34 (e.qg., PE-Cy7-conjugated)
o Anti-human CD31 (e.g., APC-Cy7-conjugated)
o Isotype control antibodies for each fluorochrome
e Flow cytometer

o Flow cytometry tubes

Protocol:

o Cell Preparation:

1. Resuspend the CAP-1002 cells to a concentration of 1 x 10”6 cells/mL in cold PBS
containing 2% FBS (staining buffer).

2. Aliquot 100 pL of the cell suspension (1 x 105 cells) into each flow cytometry tube.

e Antibody Staining:
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1. Add the pre-determined optimal concentration of each fluorescently conjugated antibody
to the respective tubes. Include a tube for each isotype control.

2. Vortex gently and incubate for 30 minutes at 4°C in the dark.
e Washing:
1. Add 2 mL of staining buffer to each tube and centrifuge at 300 x g for 5 minutes.
2. Discard the supernatant.
3. Resuspend the cell pellet in 500 pL of staining buffer.
o Data Acquisition:

1. Acquire data on a calibrated flow cytometer. Collect a minimum of 10,000 events for each
sample.

o Data Analysis:
1. Gate on the viable cell population based on forward and side scatter properties.

2. For each marker, determine the percentage of positive cells by comparing the
fluorescence intensity of the stained cells to the corresponding isotype control.

3. The identity is confirmed if the cell population is positive for CD105, CD90, and CD29, and
negative for CD45, CD34, and CD31.

4. Purity is determined by the percentage of cells that meet the identity criteria.

B. Potency Testing: Macrophage Co-culture Assay

Objective: To assess the immunomodulatory potency of CAP-1002 by measuring its ability to
induce the polarization of macrophages from a pro-inflammatory (M1) to an anti-inflammatory
(M2) phenotype.

Materials:

o CAP-1002 cell suspension
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e Human monocyte-derived macrophages (MDMSs) or a suitable macrophage cell line (e.g.,
THP-1)

 Lipopolysaccharide (LPS) and Interferon-gamma (IFN-y) for M1 polarization
e Interleukin-4 (IL-4) and Interleukin-13 (IL-13) for M2 polarization (as controls)
e Cell culture medium (e.g., RPMI-1640)

o Transwell inserts (0.4 um pore size)

o 24-well cell culture plates

o ELISA kits for human TNF-a and IL-10

Protocol:

e Macrophage Preparation:

1. Plate macrophages at a density of 2 x 10”5 cells/well in a 24-well plate and allow them to
adhere.

2. Stimulate the macrophages with LPS (100 ng/mL) and IFN-y (20 ng/mL) for 24 hours to
induce an M1 phenotype.

e Co-culture Setup:
1. After M1 stimulation, wash the macrophages with fresh medium.
2. Place Transwell inserts into the wells containing the M1-polarized macrophages.
3. Seed CAP-1002 cells at a ratio of 1:10 (CAP-1002:macrophage) into the Transwell inserts.
4. Include control wells:
= M1 macrophages alone (negative control)

» M1 macrophages treated with IL-4 (20 ng/mL) and IL-13 (20 ng/mL) (positive control for
M2 polarization)
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 Incubation:
1. Co-culture the cells for 48-72 hours.
e Cytokine Analysis:
1. Collect the culture supernatant from each well.

2. Measure the concentration of TNF-a and IL-10 in the supernatant using ELISA kits
according to the manufacturer's instructions.

o Data Analysis:
1. Calculate the mean concentrations of TNF-a and IL-10 for each condition.

2. Potency is demonstrated by a statistically significant decrease in TNF-a and a significant
increase in IL-10 in the co-culture wells compared to the M1 macrophage-only control.

C. Safety Testing

Objective: To ensure the absence of microbial and endotoxin contamination in the final CAP-
1002 product.

Protocols:

« Sterility Testing: Perform sterility testing according to the United States Pharmacopeia (USP)
<71> guidelines. This involves direct inoculation or membrane filtration of the product and
incubation in appropriate media to detect bacterial and fungal contamination.

e Mycoplasma Testing: Conduct mycoplasma testing using either a culture-based method or a
validated nucleic acid amplification technique (NAT), such as PCR.

o Endotoxin Testing: Perform the Limulus Amebocyte Lysate (LAL) test to quantify the level of
bacterial endotoxins. The kinetic chromogenic method is recommended for its sensitivity and
guantitative nature.

lll. Visualizations
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Caption: CAP-1002 Manufacturing and Quality Control Workflow.
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Caption: CAP-1002 Mechanism of Action via Macrophage Polarization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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